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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of two widely used
synthetic red colorants: Red 33 (D&C Red No. 33) and Allura Red AC (FD&C Red No. 40). The
information presented is based on available scientific literature and regulatory assessments,
with a focus on quantitative data, experimental methodologies, and the underlying molecular
mechanisms of toxicity.

Executive Summary

Both Red 33 and Allura Red AC are azo dyes with a long history of use in food, drugs, and
cosmetics. While both are generally considered safe at established acceptable daily intake
(ADI) levels, toxicological research has raised distinct concerns for each. Allura Red AC has
been linked to hypersensitivity reactions, potential hyperactivity in children, and gut
inflammation through a serotonin-mediated pathway. In contrast, the primary toxicological data
for Red 33 focuses on its long-term safety, with studies indicating a lack of carcinogenicity. This
guide delves into the experimental data supporting these findings to aid researchers in making
informed decisions.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1172321#bc-rfq
https://www.benchchem.com/product/b1172321/docs?utm_src=pdf-body#a-comparative-toxicological-guide-red-33-vs-allura-red-ac-red-40
https://www.benchchem.com/product/b1172321/docs?utm_src=pdf-body#a-comparative-toxicological-guide-red-33-vs-allura-red-ac-red-40
https://www.benchchem.com/product/b1172321/docs?utm_src=pdf-body#a-comparative-toxicological-guide-red-33-vs-allura-red-ac-red-40
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Quantitative Toxicological Data

The following tables summarize key quantitative data from toxicological studies on Red 33 and
Allura Red AC.

Table 1. General Toxicity and Acceptable Daily Intake

Allura Red AC (FD&C Red

Parameter Red 33 (D&C Red No. 33)
No. 40)

Disodium 6-hydroxy-5-[(2-

Disodium 5-amino-4-hydroxy-
] methoxy-5-methyl-4-
Chemical Name 3-(phenylazo)naphthalene-2,7-
_ sulfophenyl)azo]-2-
disulfonate
naphthalenesulfonate

Not explicitly established for

food use in the same manner )
0-7 mg/kg body weight/day

Acceptable Daily Intake (ADI) as food additives. Use in
(JECFA, EFSA)[2]

ingested drugs is limited to
0.75 mg/day.[1]

Acute Oral LD50 (Rat) > 2000 mg/kg body weight > 10,000 mg/kg body weight

Table 2: Genotoxicity and Carcinogenicity
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Assay Type

Red 33 (D&C Red No. 33)

Allura Red AC (FD&C Red
No. 40)

Ames Test (Bacterial Reverse

Mutation Assay)

Negative

Negative in studies conducted
according to OECD guidelines.
[3] Some earlier studies

showed positive results.

In vivo Micronucleus Test

Not specified in available

results

Negative in mice.[3]

In vivo Comet Assay

Not specified in available

results

Negative in the liver, stomach,
and colon of mice in a study
following OECD guidelines.[3]
Some studies have reported
DNA damage in the colon of

mice.[4]

Carcinogenicity (2-year rat

feeding study)

Not carcinogenic at dietary

concentrations up to 0.2%.[5]

Not carcinogenic in a lifetime
study in Sprague-Dawley rats
at dietary concentrations up to
5.19%.[6]

Experimental Protocols

Detailed methodologies for key toxicological studies are crucial for the interpretation and

replication of findings.

Carcinogenicity Study: Red 33

A long-term dietary administration study was conducted to evaluate the carcinogenic potential

of D&C Red No. 33 in Charles River CD albino rats.[5]

e Test Substance: D&C Red No. 33

e Animal Model: Charles River CD albino rats

o Administration Route: Dietary admixture
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e Dosage Levels: 0.025%, 0.05%, and 0.2% of the diet[5]
e Duration: 2 years[5]

o Parameters Evaluated: Survival, body weights, food consumption, ophthalmoscopic
examinations, hematological and biochemical studies, urinalysis, macroscopic examinations,
and histopathological evaluation of tissues for neoplastic, proliferative, or degenerative
changes.[5]

Genotoxicity Assessment: Allura Red AC (In Vivo Murine
Studies)

To address concerns about the genotoxicity of Allura Red AC, a comprehensive in vivo study
was conducted in mice following OECD guidelines.[3]

Test Substance: Allura Red AC

e Animal Model: Male CD-1 mice

e Assays Conducted:

o Comet Assay: To detect DNA strand breaks in the liver, glandular stomach, and colon.

o Micronucleus Test: To assess chromosomal damage in bone marrow erythrocytes.

o Administration Route: Oral gavage

o Dosage Levels: Up to the maximum recommended doses by OECD guidelines.

» Methodology:

o Comet Assay: Isolation of nuclei from tissues, embedding in agarose on a slide, lysis,
electrophoresis under alkaline conditions, DNA staining, and quantification of DNA in the
comet tail.

o Micronucleus Test: Collection of bone marrow, preparation of slides, staining, and
microscopic analysis of polychromatic erythrocytes for the presence of micronuclei.
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Signaling Pathways and Molecular Mechanisms

Understanding the molecular interactions of these colorants is essential for a complete

toxicological assessment.

Allura Red AC and Gut Inflammation

Recent research has elucidated a potential mechanism by which chronic exposure to Allura
Red AC may promote gut inflammation. The proposed pathway involves the gut microbiota and

serotonin signaling.[7][8][9][10]
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Experimental Workflow for Investigating Gut
Inflammation

The following workflow outlines the experimental approach used to investigate the effects of
Allura Red AC on gut health.
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Red 33 Signaling Pathways

Currently, there is a lack of detailed, publicly available research specifically investigating the
effects of Red 33 on distinct cellular signaling pathways. Further research is required to
elucidate its molecular mechanisms of action and potential off-target effects.

Conclusion

This comparative guide highlights the distinct toxicological profiles of Red 33 and Allura Red
AC. While long-term studies on Red 33 have not indicated carcinogenicity, Allura Red AC has
been associated with potential gut inflammation via a serotonin-dependent mechanism and
concerns regarding hyperactivity in children. The conflicting data on the genotoxicity of Allura
Red AC underscore the importance of standardized, guideline-compliant studies. Researchers
and drug development professionals should consider these distinct profiles when selecting
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colorants for their products, particularly for formulations intended for chronic use or for

vulnerable populations. Further research into the specific molecular targets and signaling

pathways of Red 33 is warranted to provide a more complete toxicological picture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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